molecular formula C8H8ClNO3 B8297794 Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Cat. No. B8297794
M. Wt: 201.61 g/mol
InChI Key: SFGFZUFPNAUWSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 5-chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Molecular Formula

C8H8ClNO3

Molecular Weight

201.61 g/mol

IUPAC Name

methyl 5-chloro-1-methyl-2-oxopyridine-3-carboxylate

InChI

InChI=1S/C8H8ClNO3/c1-10-4-5(9)3-6(7(10)11)8(12)13-2/h3-4H,1-2H3

InChI Key

SFGFZUFPNAUWSQ-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=C(C1=O)C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5-chloro-2-hydroxynicotinic acid (2.0 g, 12 mmol) and cesium carbonate (8.2 g, 26 mmol) in 50 mL DMF was added MeI (1.6 ml, 26 mmol). The reaction was allowed to stir for approximately 12 h. The cloudy yellow mixture was added to EtOAc/water. The organic layer was removed and the aqueous layer was extracted three times with EtOAc. The combined organic layers were washed once with water and brine, dried with Na2SO4, filtered, and concentrated to give an orange-yellow solid. The material was partitioned between 1N HCl and EtOAc. The organic layer was washed twice with 1N HCl, dried with Na2SO4, filtered, and concentrated to give the desired product as an orange solid. MS (m/z): 202.0 (M+H)+. Calc'd for C8H8ClNO3: 201.61.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
1.6 mL
Type
reactant
Reaction Step Two
Name
EtOAc water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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